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The National Birth Defects Prevention Study (NBDPS) is a robust, population-based case-
control study that offers a valuable resource for investigating the potential causes of birth
defects. This document provides detailed methodological considerations, data presentation
guidelines, and experimental protocols for researchers interested in leveraging this significant
dataset. The NBDPS collected extensive data on maternal health, lifestyle, environmental
exposures, and genetics, providing a powerful platform for identifying risk factors for a range of
congenital anomalies.

Data Presentation: Quantitative Findings from
NBDPS

The following tables summarize quantitative data from published studies that have utilized the
NBDPS dataset. These examples illustrate how the data can be used to assess the association
between maternal exposures and specific birth defects.
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Table 1: Association Between Maternal Periconceptional Smoking and Congenital Heart

Defects (CHDs)

Congenital Heart Maternal Smoking Adjusted Odds 95% Confidence
Defect Subtype Status Ratio (aOR) Interval (ClI)
Septal Defects )
Any Smoking 15 1.3-1.7
(Aggregated)
Heavy Smoking (=15
cigarettes/day)
Heavy Smokin
W J 2.3 14-3.9
(Maternal Age =35)
Tricuspid Atresia Any Smoking 1.7 1.0-27
Heavy Smoking (=15
. W 9 3.0 15-6.1
cigarettes/day)
Double Outlet Right )
) Any Smoking 15 11-21
Ventricle (DORV)
Heavy Smoking (=15
_ Y 9 15 11-2.2
cigarettes/day)
Secundum Atrial _
Any Smoking 1.7 15-20
Septal Defect (ASD)
Perimembranous
Ventricular Septal Any Smoking 1.3 1.1-15
Defect (VSD)
Atrioventricular Septal )
Any Smoking 1.3 1.0-19
Defect (AVSD)
Pulmonary Valve )
Any Smoking 1.2 10-14

Stenosis

Data extracted from a retrospective case-control study using NBDPS data from 1997-2011.[1]

[2]
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Table 2: Association Between Maternal Antihypertensive Medication Use in Early Pregnancy
and Congenital Heart Defects (CHDs)

. Maternal . .
Congenital Heart . . Adjusted Odds 95% Confidence
Antihypertensive .
Defect Phenotype D Ratio (aOR) Interval (Cl)
se
Coarctation of the Any Antihypertensive
2.50 1.52-411
Aorta Use
Pulmonary Valve Any Antihypertensive
_ 2.19 1.44-3.34
Stenosis Use
Perimembranous ] ]
] Any Antihypertensive
Ventricular Septal 1.90 1.09 -3.31
Use
Defect
Secundum Atrial Any Antihypertensive
1.94 1.36-2.79
Septal Defect Use

Data from an analysis of NBDPS data from 1997 to 2011.[3]

Experimental Protocols: A Guide to Analyzing
NBDPS Data

The NBDPS is an observational study, and as such, "experimental protocols" primarily refer to
the detailed epidemiological and statistical methods used for data analysis. Access to NBDPS
data is restricted and requires collaboration with one of the Centers for Birth Defects Research
and Prevention (CBDRP).[4]

Protocol 1: Case-Control Study Design and Data
Collection

The NBDPS employed a population-based case-control study design.[5]

1. Case and Control Selection:
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Cases: Infants or fetuses with major structural birth defects were identified through
population-based birth defects surveillance systems in participating states. Cases with
known single-gene or chromosomal abnormalities were typically excluded to focus on
identifying unknown causes of birth defects.

Controls: Live-born infants without major birth defects were randomly selected from the
same geographic regions and time periods as the cases, using birth certificates or hospital
birth records.[5]

. Data Collection Methods:

Maternal Interview: Mothers of both cases and controls participated in a standardized,
computer-assisted telephone interview. The interview collected comprehensive information
on a wide range of topics, including:

Demographics

Maternal health conditions and illnesses during pregnancy

Prescription and over-the-counter medication use

Lifestyle factors (e.g., smoking, alcohol consumption, diet)

Occupational and environmental exposures

Family history of birth defects

Genetic Specimen Collection: Families were asked to provide buccal (cheek) cell samples
from the mother, father, and infant (if possible). These samples allow for the investigation of
genetic factors and gene-environment interactions.

Protocol 2: Statistical Analysis of NBDPS Data

The following protocol outlines a typical approach for analyzing NBDPS data to investigate the
association between a maternal exposure and a specific birth defect.

1. Definition of Exposure and Outcome:

o Exposure: Clearly define the maternal exposure of interest based on the information
collected in the maternal interviews. For example, for maternal smoking, this could be
categorized as "any smoking during the periconceptional period (one month before to three
months after conception)” versus "no smoking." Further categorization by the number of
cigarettes smoked per day (e.g., light, medium, heavy) can be used to assess dose-
response relationships.[1][2]

Outcome: Define the specific birth defect or category of birth defects being studied based on
the detailed clinical classifications within the NBDPS data.
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2. Statistical Modeling:

o Logistic Regression: Use multivariable logistic regression to estimate the association
between the maternal exposure and the birth defect of interest. This method calculates the
odds ratio (OR) and its 95% confidence interval (CI).

¢ Model Specification:

e The dependent variable is the case-control status (1 for cases, 0 for controls).

e The primary independent variable is the maternal exposure of interest.

o Covariate Adjustment: It is crucial to adjust for potential confounding variables to isolate the
effect of the exposure. Common covariates to include in the logistic regression model are:

e Maternal age

o Maternal race/ethnicity

e Maternal education level

e Pre-pregnancy body mass index (BMI)

¢ Folic acid supplementation

» Maternal alcohol use

o Study site (to account for geographic variations)[3]

e The selection of covariates should be based on prior knowledge of risk factors for the
specific birth defect being studied and should be pre-specified in the analysis plan.

3. Assessment of Gene-Environment Interactions:

o For studies investigating genetic factors, statistical models can be extended to include
genetic data (e.qg., single nucleotide polymorphisms or SNPs) and interaction terms between
genetic variants and environmental exposures. This allows researchers to explore whether
the effect of an environmental exposure on the risk of a birth defect is modified by an
individual's genetic makeup.

4. Software:

» Statistical software packages such as SAS, Stata, or R are commonly used for these
analyses.

Visualizing Methodological and Biological
Frameworks

Diagrams created using Graphviz (DOT language) can effectively illustrate complex workflows
and biological pathways relevant to NBDPS research.
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Click to download full resolution via product page

NBDPS Research Workflow

Signaling Pathways Implicated in Birth Defects

Understanding the biological mechanisms by which environmental exposures may lead to birth
defects is a key area of research. Several critical signaling pathways are involved in embryonic
development, and their disruption has been linked to congenital anomalies.

WNT Signaling Pathway and Neural Tube Defects:

The WNT signaling pathway plays a crucial role in the development of the neural tube.
Disruptions in this pathway, potentially influenced by environmental factors, can lead to neural
tube defects such as spina bifida and anencephaly.
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Potential Disruption by Maternal Exposures
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WNT Signaling Pathway in Neural Tube Development
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BMP Signaling Pathway and Congenital Heart Defects:

The Bone Morphogenetic Protein (BMP) signaling pathway is essential for proper heart
development. Studies suggest that maternal exposures, such as smoking, may interfere with
this pathway, contributing to congenital heart defects.
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Potential Disruption by Maternal Smoking

Maternal Smoking

1
May alter expression
1

BMP Signaling in Cardiac Development

BMP Ligand

BMP Receptor

Phosphorylates

Forms complex

SMAD Complex

Activates

Target Gene Transcription

Cardiac Morphogenesis

Click to download full resolution via product page

BMP Signaling in Cardiac Development

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.benchchem.com/product/b148686/docs?utm_src=pdf-body-img#methodological-insights-for-utilizing-national-birth-defects-prevention-study-nbdps-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

SHH Signaling Pathway and Holoprosencephaly:

The Sonic Hedgehog (SHH) signaling pathway is critical for the development of the forebrain
and midline facial structures. Disruptions in this pathway are a major cause of
holoprosencephaly. While direct links between many common maternal exposures in the
NBDPS and SHH pathway disruption are still under investigation, this pathway is of high
interest in birth defects research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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